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Compound of Interest

Compound Name: hydrazine nitrate

Cat. No.: B078588

This guide provides an in-depth overview of the chemical properties and safety considerations
for hydrazine nitrate, intended for researchers, scientists, and professionals in drug
development. All data is compiled from publicly available Safety Data Sheets (SDS) and
chemical databases.

Chemical Identification

Hydrazine nitrate, also known as hydrazinium nitrate, is an inorganic compound with the
chemical formula N2H4-HNOs.[1] It is primarily used as an oxidizer in liquid explosives.[1][2]
The compound exists in two crystalline forms, a stable a-type and an unstable -type, with the
former being more commonly used in explosive applications.[1][3]

CAS Number: 13464-97-6[1][2][4][5]

Hazard Summary

Hydrazine nitrate is a hazardous substance that poses significant risks if not handled properly.
It is classified as:

» Acutely Toxic: Toxic if swallowed, in contact with skin, or inhaled.[6][7]
e Corrosive: Causes severe skin burns and eye damage.[7]

e Sensitizer: May cause an allergic skin reaction.[6][7]
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e Carcinogen: Suspected of causing cancer.[6][7]
o Explosive: Can explode if heated rapidly to high temperatures or in a sealed container.[3][6]
e Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[7][8]

Quantitative Data Summary

The following table summarizes the key quantitative data for hydrazine nitrate.

Property Value Reference
Molecular Formula HsN3Os (or N2H4-HNOs) [2][41[5]
Molecular Weight 95.02 g/mol [21[31[9]
Melting Point 72 °C [11[3]
Explosion Point 307 °C (50% detonation) [1][3]
Density 1.64 g/cm3 [11[3]

Acute Oral Toxicity (LD50, Rat) 501 mg/kg 9]
Solubility in Water 266 g/100 ml at 20 °C [3]

Experimental Protocols: Safe Handling and
Emergency Procedures
Personal Protective Equipment (PPE)

When handling hydrazine nitrate, the following PPE is mandatory:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., Butyl rubber).

Body Protection: A chemical-resistant apron or full-body suit.

Respiratory Protection: In case of insufficient ventilation, a suitable respiratory equipment
should be worn.[9]
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Handling and Storage

Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[8] Keep
away from heat, sparks, open flames, and hot surfaces.[7][8] Ground all equipment
containing the material.[9] Do not ingest or breathe dust.[9] Avoid contact with skin and eyes.

[9]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[8][9] Keep
away from incompatible materials such as acids, bases, finely powdered metals, and organic
materials.[8]

First-Aid Measures

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the
eyelids. Get immediate medical attention.[8]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove
contaminated clothing and shoes. Get immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[8]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,
give oxygen. Get medical attention.[9]

Disposal

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[9] One suggested method for disposal is dilution in water followed by destruction

with an acidified hypochlorite solution.[3]

Visualization of Safety Data Sheet Structure

The following diagram illustrates the logical flow of information typically found in a Safety Data

Sheet for a hazardous chemical like hydrazine nitrate.
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Logical Flow of a Safety Data Sheet
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Caption: Logical Flow of a Safety Data Sheet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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